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Compound of Interest

Compound Name: Aluminum selenide

Cat. No.: B073142

The molar mass and density of Aluminum Selenide are critical parameters for its application
in research and development, particularly in semiconductor technology. The following table
summarizes these essential physical properties.

Property Value Units
Molar Mass 290.84 g/mol
Density 3.437 g/cm3

Note: The provided values are based on standard temperature and pressure conditions.[1][2][3]

[4115]

Methodologies for Determination
Molar Mass Calculation

For a known inorganic compound such as Aluminum Selenide (AlzSes), the molar mass is
most accurately determined by calculation based on the atomic masses of its constituent
elements.

Protocol for Molar Mass Calculation:

« ldentify the Chemical Formula: The chemical formula for Aluminum Selenide is Al2Ses.
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o Determine the Number of Atoms of Each Element: From the formula, it is determined that
one molecule of Aluminum Selenide contains two Aluminum (Al) atoms and three Selenium
(Se) atoms.

e Obtain Atomic Masses: The atomic masses of Aluminum and Selenium are obtained from the
periodic table.

o Atomic mass of Aluminum (Al) = 26.982 g/mol

o Atomic mass of Selenium (Se) = 78.96 g/mol

o Calculate the Total Mass of Each Element: Multiply the atomic mass of each element by the
number of atoms of that element in the formula.

o Total mass of Al = 2 x 26.982 g/mol = 53.964 g/mol

o Total mass of Se = 3 x 78.96 g/mol = 236.88 g/mol

e Sum the Masses: Add the total masses of all elements to find the molar mass of the
compound.

o Molar Mass of Al2Ses = 53.964 g/mol + 236.88 g/mol = 290.844 g/mol

The following diagram illustrates the logical relationship for this calculation.
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Inputs

Chemical Formula (AlzSes) — Atomic Mass of Al Atomic Mass of Se

Calculation Steps

Count Atoms
(2 x Al, 3 x Se)

Total Mass of Al Total Mass of Se

(2 * Atomic Mass) (3 * Atomic Mass)

Sum Total Masses

Ou;)ut

Molar Mass of AlzSes

Click to download full resolution via product page

Molar Mass Calculation Workflow

Density Determination using Gas Pychometry

Gas pycnometry is a highly accurate and non-destructive method used to determine the true
density of solids, including powders like Aluminum Selenide.[5][6][7] This technique measures
the volume of a solid by displacing a gas, typically helium, and applying Boyle's Law.

Experimental Protocol for Gas Pycnometry:

e Sample Preparation:
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o Ensure the Aluminum Selenide sample is a dry powder.
o Accurately weigh the sample using an analytical balance and record the mass (m).
o Place the weighed sample into the sample chamber of the gas pycnometer.
e System Purging:
o Seal the sample chamber.

o Purge the system, including the sample and reference chambers, with the analysis gas
(typically helium) to remove any adsorbed contaminants and air.

e Measurement Cycle:

o The sample chamber is pressurized with the analysis gas to a specific pressure (P1).

o The valve connecting the sample chamber to the reference chamber (of a known volume,
Vi) is opened.

o The gas expands into the reference chamber, and the system equilibrates to a new, lower
pressure (P2).

¢ Volume Calculation:

o The volume of the sample (Vs) is calculated by the instrument's software based on the
pressure change and the known volumes of the sample (V.) and reference chambers,
using the principles of Boyle's Law.

e Density Calculation:

o The density (p) of the Aluminum Selenide sample is then calculated using the formula: p
=m/Vs

o Repeatability:

o The measurement cycle is typically repeated several times to ensure the stability and
accuracy of the results. The average density is then reported.
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The following diagram outlines the experimental workflow for density determination using a gas
pycnometer.

1. Weigh Al2Ses Sample (m)

2. Place Sample in Chamber
3. Purge System with Helium
4. Pressurize Sample Chamber (P1)

5. Expand Gas to Reference Chamber (P2)

6. Calculate Sample Volume (Vs)

7. Calculate Density (p = m/Vs)
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Density Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Dumas method of molecular weight determination - Wikipedia [en.wikipedia.org]
. byjus.com [byjus.com]

. Victor Meyer apparatus - Wikipedia [en.wikipedia.org]

1
2
3
e 4. chemistnotes.com [chemistnotes.com]
5. measurlabs.com [measurlabs.com]

6. Gas pycnometer - Wikipedia [en.wikipedia.org]
7. drugfuture.com [drugfuture.com]

« To cite this document: BenchChem. [Quantitative Data for Aluminum Selenide (Al2Ses)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073142#al2se3-molar-mass-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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